Cas no 56636-93-2 (3-(2-nitrophenyl)aminopropan-1-ol)

• Product Name: 3-(2-nitrophenyl)aminopropan-1-ol
• CAS No: 56636-93-2
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 1602697
• PubChem ID: 4312551
• Update Time: 2025-04-24

3-(2-nitrophenyl)aminopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[(2-nitrophenyl)amino]-
• 3-(2-nitroanilino)propan-1-ol
• 3-(2-nitrophenyl)aminopropan-1-ol
• JPDLWRGYOGEWID-UHFFFAOYSA-N
• SR-01000522292-1
• 3-(2-nitrophenyl)amino-1-propanol
• F1911-3498
• DB-165151
• 3-[(2-nitrophenyl)amino]propanol
• 56636-93-2
• 3-[(2-nitrophenyl)amino]-1-propanol
• AKOS001740215
• SR-01000522292
• 3-[(2-nitrophenyl)amino]propan-1-ol
• DTXSID80401834
• SCHEMBL5922386

• Inchi： 1S/C9H12N2O3/c12-7-3-6-10-8-4-1-2-5-9(8)11(13)14/h1-2,4-5,10,12H,3,6-7H2
• InChI Key： JPDLWRGYOGEWID-UHFFFAOYSA-N
• SMILES： OCCCNC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.08486
• Monoisotopic Mass: 196.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.1A^2

Experimental Properties

• PSA: 75.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-(2-nitrophenyl)aminopropan-1-ol

Introduction to 1-Propanol, 3-[(2-Nitrophenyl)Amino]- (CAS No. 56636-93-2)

The compound 1-Propanol, 3-[(2-Nitrophenyl)Amino]- (CAS No. 56636-93-2) is an organic chemical compound with a unique structure that combines the functional groups of an alcohol and an amine. This compound is widely recognized in the chemical industry for its versatility and potential applications in various fields, including pharmaceuticals, materials science, and specialty chemicals. The CAS No. 56636-93-2 serves as a standardized identifier for this compound, ensuring consistency in its identification and reference across scientific literature and regulatory databases.

The molecular structure of 1-Propanol, 3-[(2-Nitrophenyl)Amino]- consists of a propanol backbone with a nitrophenylamino group attached at the third carbon position. This configuration imparts specific chemical properties that make the compound suitable for a range of applications. The presence of the nitro group (-NO₂) on the phenyl ring introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in different chemical environments.

One of the key areas of research involving 1-Propanol, 3-[(2-Nitrophenyl)Amino]- is its role in drug discovery and development. The compound has been explored as a potential precursor for bioactive molecules due to its ability to undergo various chemical transformations. For instance, researchers have investigated its use in synthesizing compounds with anti-inflammatory and antioxidant properties. These findings underscore the potential of CAS No. 56636-93-2 as a valuable building block in medicinal chemistry.

In addition to its pharmaceutical applications, 1-Propanol, 3-[(2-Nitrophenyl)Amino]- has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials are of significant interest due to their potential applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have further highlighted the importance of compounds like CAS No. 56636-93-2 in creating functional materials with tailored properties.

The synthesis of 1-Propanol, 3-[(2-Nitrophenyl)Amino]- typically involves multi-step reactions that combine nucleophilic substitution and condensation processes. Researchers have optimized these reaction conditions to achieve high yields and purity levels. For example, recent studies have demonstrated the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such innovations reflect the ongoing efforts to improve the efficiency and sustainability of chemical manufacturing processes.

From an environmental perspective, understanding the behavior and fate of 1-Propanol, 3-[(2-Nitrophenyl)Amino]- is crucial for ensuring its safe handling and disposal. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its use in industrial settings. Regulatory agencies continue to monitor such compounds to ensure compliance with environmental protection standards.

In conclusion, 1-Propanol, 3-[(2-Nitrophenyl)Amino]- (CAS No. 56636-93-2) is a versatile compound with a wide range of applications across various industries. Its unique chemical structure and functional groups make it a valuable tool for researchers and manufacturers alike. As new research continues to uncover its potential uses and properties, this compound is likely to remain an important component of modern chemistry.